Cas no 2680901-76-0 (Benzyl 6-(hydroxymethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate)

• Product Name: Benzyl 6-(hydroxymethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate
• CAS No: 2680901-76-0
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 6308463
• PubChem ID: 165935261
• Update Time: 2025-06-25

Benzyl 6-(hydroxymethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 6-(hydroxymethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate
• EN300-7105161
• 2680901-76-0
• Benzyl 6-(hydroxymethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate

• Inchi： 1S/C16H21NO3/c18-10-14-8-13-6-7-15(14)17(9-13)16(19)20-11-12-4-2-1-3-5-12/h1-5,13-15,18H,6-11H2
• InChI Key： NTIUNXQUVZAYGV-UHFFFAOYSA-N
• SMILES： OCC1CC2CN(C(=O)OCC3C=CC=CC=3)C1CC2

Computed Properties

• Exact Mass: 275.15214353g/mol
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 6-(hydroxymethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate

Benzyl 6-(hydroxymethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate (CAS No. 2680901-76-0): A Comprehensive Overview

Benzyl 6-(hydroxymethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2680901-76-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of azabicycloalkanes, which are known for their unique structural and functional properties. The presence of a benzyl group and a hydroxymethyl substituent at the 6-position of the bicyclic structure enhances its potential as a versatile intermediate in the synthesis of biologically active molecules.

The< strong>azabicyclo[2.2.2]octane core is a privileged scaffold in drug discovery due to its rigid bicyclic framework, which can mimic the conformational preferences of natural products and peptides. This structural motif has been extensively explored for its ability to interact with biological targets, particularly enzymes and receptors, through hydrophobic and hydrogen bonding interactions. The< strong>benzyl 6-(hydroxymethyl) moiety introduces additional functional handles that can be exploited for further derivatization, enabling the design of novel compounds with tailored pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have highlighted the< strong>potential of azabicycloalkanes as pharmacophores in drug design. These studies have demonstrated that the bicyclic core can be engineered to optimize binding affinity and selectivity towards specific biological targets. For instance, modifications at the 6-position, such as the introduction of hydroxymethyl groups, have been shown to enhance solubility and metabolic stability, crucial factors for the development of orally active drugs.

In the context of medicinal chemistry,< strong>Benzyl 6-(hydroxymethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate serves as a valuable building block for the synthesis of more complex molecules. Its structural features make it an attractive candidate for exploring new therapeutic avenues, particularly in areas such as central nervous system (CNS) disorders, where rigid scaffolds are often preferred due to their ability to cross the blood-brain barrier efficiently.

The< strong>hydroxymethyl group at the 6-position provides a site for further functionalization, allowing chemists to introduce various pharmacophoric elements while maintaining the integrity of the bicyclic core. This flexibility is particularly advantageous in medicinal chemistry, where subtle modifications can significantly alter biological activity. For example, alkylation or acylation reactions at this position can yield derivatives with enhanced binding affinity or altered pharmacokinetic profiles.

The< strong>CAS No. 2680901-76-0 registry confirms its unique identity and distinguishes it from other compounds with similar structural features. This standardized identification ensures consistency in scientific literature and commercial applications, facilitating accurate communication among researchers and industry professionals.

Current research in synthetic organic chemistry has focused on developing efficient methodologies for constructing complex azabicycloalkanes like< strong>Benzyl 6-(hydroxymethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling and cycloaddition reactions, have emerged as powerful tools for assembling these intricate scaffolds with high precision and yield. These advances have not only streamlined synthetic routes but also opened new possibilities for generating diverse libraries of biologically relevant compounds.

The pharmaceutical industry has shown considerable interest in azabicycloalkanes due to their potential as drug candidates or intermediates.< strong>Benzyl 6-(hydroxymethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate, with its unique structural features, is being explored in various preclinical studies aimed at identifying novel therapeutic agents. Its ability to modulate biological pathways while maintaining good chemical tractability makes it a promising candidate for further development.

Molecular dynamics simulations have been employed to investigate the conformational behavior of< strong>Benzyl 6-(hydroxymethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate in solution and its interactions with biological targets.< strong>Azabicycloalkanes, in general, exhibit remarkable rigidity that can be exploited to achieve high binding specificity.< strong>Benzyl 6-(hydroxymethyl)-substituted derivatives are particularly interesting because they offer additional sites for chemical modification without compromising the overall scaffold integrity.

The< strong>hydroxymethyl group has been shown to play a critical role in modulating pharmacokinetic properties by influencing solubility and metabolic clearance rates.< strong>Benzyl 6-(hydroxymethyl)-...This aspect is particularly relevant in drug development, where optimizing these parameters is essential for achieving therapeutic efficacy while minimizing side effects.

In conclusion,< strong>Benzyl 6-(hydroxymethyl)-...This compound represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications in drug discovery.< strong>Azabicycloalkanes, including derivatives like this one, continue to be areas of intense research focus as scientists seek to develop new treatments for various diseases.